Cas no 895442-41-8 (N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 895442-41-8
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 6103625
• PubChem ID: 18572803
• Update Time: 2025-07-02

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• F2525-0112
• Z67677477
• 895442-41-8
• AKOS024656808
• N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• Inchi： 1S/C18H16N2O5S/c1-22-13-7-10-16(8-14(13)23-2)26-18(19-10)20-17(21)15-9-24-11-5-3-4-6-12(11)25-15/h3-8,15H,9H2,1-2H3,(H,19,20,21)
• InChI Key： PXBVOXIPQKOONP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC(C(NC2=NC3=CC(OC)=C(OC)C=C3S2)=O)C1

Computed Properties

• Exact Mass: 372.07799279g/mol
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 895442-41-8)

The compound N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS No. 895442-41-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole core with a benzodioxine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or neuroprotective agent, aligning with current trends in targeting neurodegenerative diseases and cancer therapeutics.

In recent years, the scientific community has focused on small-molecule modulators like N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide due to their ability to interact with specific biological pathways. This compound's dimethoxybenzothiazole segment is known for its electron-rich properties, which enhance binding affinity to protein targets. Meanwhile, the dihydrobenzodioxine component contributes to metabolic stability, a critical factor in drug development. Such features address common search queries like "benzothiazole derivatives in drug design" or "benzodioxine-based bioactive compounds," reflecting growing interest in structure-activity relationships (SAR).

The synthesis of CAS No. 895442-41-8 involves multi-step organic reactions, often starting from commercially available 5,6-dimethoxy-2-aminobenzothiazole. Key steps include carboxamide coupling and cyclization, which are frequently discussed in forums and academic papers. Optimizing these processes is essential for scalability, a topic often searched as "efficient synthesis of benzothiazole carboxamides." Additionally, computational studies using molecular docking and QSAR models have predicted this compound's interactions with enzymes like GSK-3β, linking it to Alzheimer's disease research—a trending topic in 2024.

From an industrial perspective, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is also explored for its fluorescence properties. The conjugated system in its structure allows for potential applications in bioimaging or sensor development, answering popular queries such as "benzothiazole-based fluorescent probes." Its stability under physiological conditions further supports these applications, making it a versatile tool in both therapeutic and diagnostic fields.

In summary, CAS No. 895442-41-8 represents a multifaceted compound with broad relevance in modern science. Its dual functionality—combining pharmacological activity and optical properties—positions it at the intersection of chemistry and biology. As research progresses, this molecule may unlock answers to pressing questions about targeted therapy and molecular diagnostics, cementing its place in next-generation scientific advancements.